Cas no 109-80-8 (propane-1,3-dithiol)

• Product Name: propane-1,3-dithiol
• CAS No: 109-80-8
• MF: C₃H₈S₂
• MW: 108.225618362427
• MDL: MFCD00004904
• CID: 35580
• PubChem ID: 8013
• Update Time: 2026-05-14

propane-1,3-dithiol Chemical and Physical Properties

Names and Identifiers

• 1,3-dimercaptopropane
• 1,3-propanedithiol
• dithiotrimethyleneglycol
• trimethylene dimercaptan
• trimethylenedithioglycol
• Propane-1,3-dithiol
• 1-3-Propanedithiol
• Trimethylene Dithiol
• PDT
• NDR-132
• FEMA 3588
• 1,3-diethyl thiol
• 1,3-DITHIOPROPANE
• 1,3-Propandeithiol
• Propan-1,3-dithiol
• 1,3-Propanebisthiol
• propane-1,3-dithiol

• MDL： MFCD00004904
• Inchi： 1S/C3H8S2/c4-2-1-3-5/h4-5H,1-3H2
• InChI Key： ZJLMKPKYJBQJNH-UHFFFAOYSA-N
• SMILES： C(CS)CS
• BRN： 1071197

Computed Properties

• Exact Mass: 108.00700
• Monoisotopic Mass: 108.006742
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 12.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 2

Experimental Properties

• Color/Form: Colorless liquid with foul smell.
• Density: 1.078 g/mL at 25 °C(lit.)
• Melting Point: -79°C(lit.)
• Boiling Point: 170°C
• Flash Point: Fahrenheit: 141.8 ° f
  Celsius: 61 ° c
  
• Refractive Index: n20/D 1.539(lit.)
• Water Partition Coefficient: <0.1 g/100 mL at 21 ºC
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, bases, reducing agents, alkali metals. Store cool.
• PSA: 77.60000
• LogP: 1.23610
• Merck: 7801
• Vapor Pressure: 5 mmHg ( 37.7 °C)
• FEMA: 3588
• Solubility: Not determined

propane-1,3-dithiol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3336
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S24/25
• FLUKA BRAND F CODES：13
• RTECS：TZ2585500
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether